Smectic Phase Absence vs. Cholesteryl Oleate
Cholesteryl petroselinate, with its double bond at the delta-6 position, belongs to a structural class of cholesteryl esters that do not exhibit a smectic mesophase. Class-level calorimetric and microscopy data confirm that a smectic phase is not observed for any cholesteryl ester with a double bond more proximal to the sterol ring than the delta-9 position [1]. In contrast, Cholesteryl oleate (cis-delta-9), its closest C18:1 analog, is located at the exact threshold for this behavior and may exhibit smectic properties under certain conditions.
| Evidence Dimension | Mesophase Polymorphism (Presence/Absence of Smectic Phase) |
|---|---|
| Target Compound Data | Smectic phase not observed |
| Comparator Or Baseline | Cholesteryl oleate (cis-delta-9) and other C18:1 esters with double bonds at delta-11, delta-13, etc. |
| Quantified Difference | Qualitative difference in phase behavior: Smectic phase absent vs. potentially present |
| Conditions | Neat cholesteryl esters assessed by polarizing microscopy and differential scanning calorimetry |
Why This Matters
This confirms that Cholesteryl petroselinate is not a functional substitute for Cholesteryl oleate in applications requiring or avoiding a smectic phase, necessitating specific procurement based on desired mesomorphic behavior.
- [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-67. doi: 10.1016/0163-7827(84)90002-x. View Source
